Cas no 55882-44-5 (O,S-diethyl hydrogen phosphorothioate)

O,S-diethyl hydrogen phosphorothioate structure
55882-44-5 structure
Product Name:O,S-diethyl hydrogen phosphorothioate
CAS No:55882-44-5
MF:C4H11O3PS
MW:170.167101144791
CID:1596327
PubChem ID:185824
Update Time:2025-04-21

O,S-diethyl hydrogen phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O,S-diethyl hydrogen phosphorothioate
    • ethoxy(ethylsulfanyl)phosphinic acid
    • SCHEMBL11233985
    • Phosphorothioic acid, O,S-diethyl ester
    • O,S-Diethyl phosphorothioate
    • 55882-44-5
    • DTXSID80971289
    • Inchi: 1S/C4H11O3PS/c1-3-7-8(5,6)9-4-2/h3-4H2,1-2H3,(H,5,6)
    • InChI Key: ABAVGUUOJKWRSK-UHFFFAOYSA-N
    • SMILES: S(CC)P(=O)(O)OCC

Computed Properties

  • Exact Mass: 170.01673
  • Monoisotopic Mass: 170.01665238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 46.53
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